1-(Bromomethyl)-1-(3,3-dimethylbutoxy)cyclohexane
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Description
1-(Bromomethyl)-1-(3,3-dimethylbutoxy)cyclohexane is a brominated cyclohexane derivative featuring a bromomethyl (-CH2Br) group and a 3,3-dimethylbutoxy ether substituent on the same carbon atom of the cyclohexane ring. This compound is structurally distinct due to the combination of a bulky ether group and a reactive bromomethyl moiety, making it a candidate for applications in organic synthesis, pharmaceuticals, and material science.
Properties
Molecular Formula |
C13H25BrO |
|---|---|
Molecular Weight |
277.24 g/mol |
IUPAC Name |
1-(bromomethyl)-1-(3,3-dimethylbutoxy)cyclohexane |
InChI |
InChI=1S/C13H25BrO/c1-12(2,3)9-10-15-13(11-14)7-5-4-6-8-13/h4-11H2,1-3H3 |
InChI Key |
NJNNLYWKEJGFLI-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)CCOC1(CCCCC1)CBr |
Origin of Product |
United States |
Biological Activity
1-(Bromomethyl)-1-(3,3-dimethylbutoxy)cyclohexane is an organic compound with potential biological activity, primarily studied for its interactions with biomolecules and its therapeutic properties. This detailed analysis includes its chemical properties, biological mechanisms, and relevant research findings.
Molecular Characteristics:
| Property | Value |
|---|---|
| Molecular Formula | C12H23BrO |
| Molecular Weight | 263.21 g/mol |
| IUPAC Name | 1-bromo-2-(3,3-dimethylbutoxy)cyclohexane |
| Canonical SMILES | CC(C)(C)CCOC1CCCCC1Br |
The compound features a bromine atom and a 3,3-dimethylbutoxy group attached to a cyclohexane ring. This unique structure contributes to its reactivity and biological interactions.
The biological activity of 1-(Bromomethyl)-1-(3,3-dimethylbutoxy)cyclohexane is influenced by its functional groups. The bromine atom can participate in nucleophilic substitution reactions, while the ether group may facilitate interactions with various biomolecules. The compound's mechanism involves:
- Nucleophilic Substitution: The bromine atom can be replaced by various nucleophiles, affecting the compound's biological interactions.
- Oxidation and Reduction Reactions: These reactions can lead to the formation of different derivatives that may exhibit distinct biological activities.
Biological Activity
Research indicates that the compound has been investigated for several potential biological applications:
- Antimicrobial Activity: Preliminary studies suggest that similar compounds exhibit antimicrobial properties, potentially making this compound a candidate for further exploration in this area.
- Therapeutic Applications: The compound has been explored as a precursor in drug development, particularly in the synthesis of compounds with therapeutic potential against various diseases.
Case Studies and Research Findings
- Antimicrobial Studies: A study on structurally related compounds demonstrated significant antimicrobial activity against a range of pathogens. While specific data on 1-(Bromomethyl)-1-(3,3-dimethylbutoxy)cyclohexane is limited, the structural similarities suggest potential efficacy.
- Pharmacological Research: Investigations into similar brominated compounds have shown promise in treating conditions such as inflammation and infection. These findings imply that 1-(Bromomethyl)-1-(3,3-dimethylbutoxy)cyclohexane may also possess beneficial pharmacological properties.
Comparison with Similar Compounds
To better understand the unique properties of 1-(Bromomethyl)-1-(3,3-dimethylbutoxy)cyclohexane, it can be compared with other related compounds:
| Compound Name | Structural Feature | Notable Activity |
|---|---|---|
| 1-Bromo-2-cyclohexene | Bromine on cyclohexene ring | Antimicrobial |
| 3-Bromocyclohexene | Bromine on cyclohexene with double bond | Potential anti-inflammatory |
| 1-Bromo-2-(bromomethyl)cyclohexane | Additional bromine substituent | Investigated for herbicidal properties |
Comparison with Similar Compounds
Structural and Functional Group Comparisons
Table 1: Structural Features of Selected Compounds
*Estimated based on cyclopentane analog .
Key Observations:
- Bulkiness and Steric Effects : The 3,3-dimethylbutoxy group in the target compound introduces significant steric hindrance compared to smaller substituents like methanesulfonyl or methyl . This may reduce reactivity in nucleophilic substitution reactions but enhance selectivity in certain synthetic pathways.
- Electronic Effects : The methanesulfonyl group in 1-(Bromomethyl)-1-methanesulfonylcyclohexane is a strong electron-withdrawing group, increasing the electrophilicity of the adjacent bromomethyl carbon compared to the electron-donating ether group in the target compound .
Key Observations:
- Alkylation Efficiency : (Bromomethyl)cyclohexane is widely used in alkylation reactions (e.g., coupling with benzoic acid derivatives to form ortho-alkylated products) due to its straightforward reactivity . In contrast, the target compound’s bulky ether substituent may limit its utility in sterically demanding reactions but could enable unique regioselectivity.
- Pharmaceutical Relevance : The methanesulfonyl derivative is emphasized in drug candidate synthesis due to its dual functionality (bromomethyl for alkylation, sulfonyl for stabilization) . The target compound’s ether group could similarly serve as a directing group or solubility enhancer in drug design.
Key Observations:
- Safety : All brominated compounds require careful handling due to toxicity risks. (Bromomethyl)cyclohexane has documented safety protocols, including skin and respiratory protection .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
